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Abstract

PTD10 is a novel and highly potent Proteolysis Targeting Chimera (PROTAC) designed for the
targeted degradation of Bruton's Tyrosine Kinase (BTK), a critical mediator in B-cell receptor
(BCR) signaling. As a heterobifunctional molecule, PTD10 engages both BTK and the E3
ubiquitin ligase Cereblon (CRBN), leading to the ubiquitination and subsequent proteasomal
degradation of BTK. This mechanism of action offers a promising therapeutic strategy for B-cell
malignancies by eliminating the entire BTK protein, thereby overcoming limitations of traditional
small-molecule inhibitors. This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, mechanism of action, and biological activity of
PTD10, supplemented with detailed experimental protocols and pathway diagrams.

Chemical Structure and Physicochemical Properties

PTD10 is a complex molecule composed of three key moieties: a ligand that binds to BTK, a
linker, and a ligand that recruits the E3 ubiquitin ligase, Cereblon. The BTK-binding component
is derived from the selective and reversible BTK inhibitor GDC-0853, while the Cereblon-
recruiting ligand is based on pomalidomide.
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Property Value Reference
Molecular Formula C49H51N1108 [1]
Molecular Weight 922.02 g/mol [1]

4-((2-((S)-4-(6-((2-(7,7-
dimethyl-1-oxo-1,3,4,6,7,8-
hexahydro-2H-cyclopenta[1]
[2]pyrrolo[1,2-a]pyrazin-2-
yI)-3'-(hydroxymethyl)-1-

IUPAC Name methyl-6-oxo-1,6-dihydro-[3,4'-  [1]
bipyridin]-5-yl)amino)pyridin-3-
yI)-3-methylpiperazin-1-yl)-2-
oxoethyl)amino)-2-(2,6-

dioxopiperidin-3-yl)isoindoline-

1,3-dione
CAS Number 2642231-19-2 [1]
Appearance Solid [3]

Mechanism of Action

PTD10 functions as a BTK degrader by hijacking the cell's ubiquitin-proteasome system. The
molecule's bifunctional nature allows it to simultaneously bind to BTK and the Cereblon E3
ubiquitin ligase, forming a ternary complex. This proximity induces the polyubiquitination of
BTK, marking it for degradation by the 26S proteasome. The degradation of BTK disrupts the
B-cell receptor signaling pathway, which is crucial for the proliferation and survival of malignant
B-cells.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [PTD10: A Technical Guide to a Novel BTK-Targeting
PROTAC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384376#chemical-structure-and-properties-of-
ptd10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12384376?utm_src=pdf-custom-synthesis
https://sapient.bio/resources/proteomics-for-protacs-molecular-glues/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_In_Vitro_Assays_for_Ibrutinib.pdf
https://www.benchchem.com/pdf/Application_Notes_Western_Blot_Analysis_of_PROTAC_Mediated_Degradation.pdf
https://www.medchemexpress.com/ptd10.html
https://www.proteomics.com/services/speciality-proteomics/protein-degrader
https://www.benchchem.com/product/b12384376#chemical-structure-and-properties-of-ptd10
https://www.benchchem.com/product/b12384376#chemical-structure-and-properties-of-ptd10
https://www.benchchem.com/product/b12384376#chemical-structure-and-properties-of-ptd10
https://www.benchchem.com/product/b12384376#chemical-structure-and-properties-of-ptd10
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12384376?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

